1,1'-(4-Methylpentane-2,3-diyl)dibenzene

• CAS No.: 824401-10-7
• Molecular Formula: C18H22
• Molecular Weight: 238.4 g/mol
• IUPAC Name: (2-methyl-4-phenylpentan-3-yl)benzene
• InChI: InChI=1S/C18H22/c1-14(2)18(17-12-8-5-9-13-17)15(3)16-10-6-4-7-11-16/h4-15,18H,1-3H3
• InChI Key: UBOQJOPMKYOYQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)C(C)C2=CC=CC=C2

Description

1,1’-(4-Methylpentane-2,3-diyl)dibenzene is an organic compound with the molecular formula C18H20. It is also known by other names such as 4-methyl-2,4-diphenyl-2-pentene . This compound is characterized by its unique structure, which includes a central pentane chain substituted with two benzene rings. It is primarily used in various chemical and industrial applications due to its distinct chemical properties.

Preparation Methods

The synthesis of 1,1’-(4-Methylpentane-2,3-diyl)dibenzene typically involves the following steps:

Synthetic Routes: One common method involves the reaction of 4-methyl-2-pentene with benzene in the presence of a strong acid catalyst.

Reaction Conditions: The reaction is usually carried out at elevated temperatures (around 100-150°C) and under an inert atmosphere to prevent oxidation.

Industrial Production Methods: On an industrial scale, the production of 1,1’-(4-Methylpentane-2,3-diyl)dibenzene may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1,1’-(4-Methylpentane-2,3-diyl)dibenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of 1,1’-(4-Methylpentane-2,3-diyl)dibenzene can be achieved using hydrogen gas (H2) in the presence of a metal catalyst such as palladium on carbon (Pd/C).

Substitution: The benzene rings in the compound can undergo electrophilic aromatic substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,1’-(4-Methylpentane-2,3-diyl)dibenzene has several scientific research applications, including:

Chemistry: It is used as a starting material for the synthesis of more complex organic molecules.

Biology: In biological research, this compound is used to study the effects of aromatic hydrocarbons on biological systems.

Medicine: Although not widely used in medicine, derivatives of 1,1’-(4-Methylpentane-2,3-diyl)dibenzene are being investigated for their potential therapeutic properties.

Industry: In the industrial sector, this compound is used as a precursor for the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 1,1’-(4-Methylpentane-2,3-diyl)dibenzene involves its interaction with molecular targets such as enzymes and receptors. The compound’s aromatic rings can engage in π-π interactions with aromatic amino acids in proteins, affecting their function . Additionally, the compound may undergo metabolic transformations in biological systems, leading to the formation of reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

1,1’-(4-Methylpentane-2,3-diyl)dibenzene can be compared with other similar compounds, such as:

1,1’-(4-Methylpent-2-ene-2,4-diyl)dibenzene: This compound has a similar structure but differs in the position of the double bond.

1,1’-(2-Methylpentane-2,4-diyl)dibenzene: This compound has a different substitution pattern on the pentane chain.

4-Methyl-2,4-diphenyl-1-pentene: This compound has a similar molecular formula but differs in the position of the double bond and the substitution pattern.